Cas no 2228397-41-7 (2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1-sulfonyl chloride)

• Product Name: 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1-sulfonyl chloride
• CAS No: 2228397-41-7
• MF: C₁₀H₁₇ClN₂O₂S
• MW: 264.772180318832
• CID: 6292663
• PubChem ID: 165869189
• Update Time: 2025-05-21

2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1-sulfonyl chloride
• 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]ethane-1-sulfonyl chloride
• 2228397-41-7
• EN300-2003524

• Inchi： 1S/C10H17ClN2O2S/c1-7(2)13-9(4)10(8(3)12-13)5-6-16(11,14)15/h7H,5-6H2,1-4H3
• InChI Key： LEDUEMRKWPYISK-UHFFFAOYSA-N
• SMILES： ClS(CCC1C(C)=NN(C(C)C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 264.0699267g/mol
• Monoisotopic Mass: 264.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1-sulfonyl chloride

2-3,5-Dimethyl-1-(Propan-2-Yl)-1H-Pyrazol-4-Ylethane-1-Sulfonyl Chloride

2-3,5-Dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1-sulfonyl chloride is a highly specialized organic compound with the CAS number 2228397-41-7. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds. The structure of this compound is characterized by a pyrazole ring substituted with methyl groups at positions 3 and 5, a propan-2-yl group at position 1, and a sulfonyl chloride group attached to the ethane chain.

The synthesis of this compound typically involves multi-step reactions, often starting from simpler precursors such as pyrazole derivatives and sulfonylating agents. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. Recent advancements in catalytic methods and green chemistry have made the synthesis of such compounds more efficient and environmentally friendly.

Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, making them valuable intermediates in organic synthesis. In the case of 2-3,5-dimethyl-1-(propan-2yl)-1H-pyrazol4ylethane1sulfonyl chloride, the sulfonyl chloride group can undergo various transformations, such as nucleophilic aromatic substitution or addition to enolates, depending on the reaction conditions and the desired product.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery and development. The pyrazole ring is a common structural motif in many bioactive molecules due to its ability to interact with various biological targets, such as enzymes and receptors. Recent studies have highlighted the importance of substituent effects on the pharmacokinetic properties of pyrazole derivatives, suggesting that this compound could be tailored for specific therapeutic applications.

In addition to its role in pharmaceutical chemistry, this compound may also find applications in materials science and agrochemicals. For instance, its ability to form stable sulfonamides could make it useful in the synthesis of herbicides or fungicides with enhanced efficacy and selectivity.

From a structural perspective, the molecule's stability is influenced by several factors, including steric hindrance from the propan-2yl group and electronic effects from the methyl substituents on the pyrazole ring. These features not only enhance its reactivity but also contribute to its stability under certain reaction conditions.

Recent research has focused on optimizing the synthesis pathways for this compound to minimize waste and improve scalability. Novel catalysts and solvent systems have been explored to achieve higher yields while reducing environmental impact.

In conclusion, 235-dimethyl1(propan2yl)pyrazol4ylethanesulfonyl chloride represents a versatile building block in modern organic chemistry with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for further exploration in both academic and industrial settings.